Cas no 1780137-54-3 (Methyl 2-amino-5-methyloxazole-4-carboxylate)

• Product Name: Methyl 2-amino-5-methyloxazole-4-carboxylate
• CAS No: 1780137-54-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 6180664
• PubChem ID: 84650312
• Update Time: 2025-10-22

Methyl 2-amino-5-methyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1780137-54-3
• Methyl 2-amino-5-methyloxazole-4-carboxylate
• SCHEMBL20530816
• EN300-6511227
• methyl 2-amino-5-methyl-1,3-oxazole-4-carboxylate

• Inchi： 1S/C6H8N2O3/c1-3-4(5(9)10-2)8-6(7)11-3/h1-2H3,(H2,7,8)
• InChI Key： CWTCCHHDOOLRLP-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.4Ų

Additional information on Methyl 2-amino-5-methyloxazole-4-carboxylate

Introduction to Methyl 2-amino-5-methyloxazole-4-carboxylate (CAS No. 1780137-54-3)

Methyl 2-amino-5-methyloxazole-4-carboxylate, a compound with the chemical formula C₆H₈N₂O₃, is a derivative of oxazole that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its methyl 2-amino-5-methyloxazole-4-carboxylate structure, which encompasses a heterocyclic core with functional groups that make it a promising candidate for various biological applications.

The CAS No. 1780137-54-3 assigned to this compound ensures its unique identification and facilitates its use in scientific literature and databases. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, is known for its stability and versatility in forming complex molecular structures. The presence of both amino and carboxylate functional groups in the molecule enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of oxazole derivatives due to their potential biological activities. Methyl 2-amino-5-methyloxazole-4-carboxylate has been studied for its potential role in inhibiting various enzymes and receptors that are implicated in inflammatory and infectious diseases. Its structural features allow it to interact with biological targets in a manner that could lead to therapeutic benefits.

One of the most intriguing aspects of Methyl 2-amino-5-methyloxazole-4-carboxylate is its ability to serve as a scaffold for drug design. Researchers have been particularly interested in modifying its core structure to enhance its pharmacological properties. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways involved in inflammation.

The synthesis of Methyl 2-amino-5-methyloxazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 2-position and the carboxylate group at the 4-position of the oxazole ring are critical steps that determine the compound's overall reactivity and biological activity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Methyl 2-amino-5-methyloxazole-4-carboxylate. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These insights have been instrumental in designing more effective derivatives with improved pharmacokinetic properties.

In clinical research, Methyl 2-amino-5-methyloxazole-4-carboxylate has been investigated for its potential therapeutic applications in treating chronic diseases. Its ability to modulate enzyme activity has led to interest in its use as an anti-inflammatory agent, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that it may have antimicrobial properties, making it a candidate for developing new treatments against resistant bacterial infections.

The safety profile of Methyl 2-amino-5-methyloxazole-4-carboxylate is another area of active research. Toxicological studies are being conducted to assess its potential side effects and determine safe dosage levels. These studies are essential for ensuring that any future therapeutic applications are both effective and safe for patients.

The future prospects for Methyl 2-amino-5-methyloxazole-4-carboxylate are promising, with ongoing research aimed at expanding its applications in medicine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic efficacy. As our understanding of biological systems continues to grow, so too will the potential uses for this versatile compound.

In conclusion, Methyl 2-amino-5-methyloxazole-4-carboxylate (CAS No. 1780137-54-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. With continued research and innovation, this compound is poised to play a crucial role in addressing some of the most pressing medical challenges of our time.